Cas no 852851-90-2 (5-(diethylsulfamoyl)-2-(2-hydroxyethyl)aminobenzoic acid)

5-(Diethylsulfamoyl)-2-(2-hydroxyethyl)aminobenzoic acid is a specialized benzoic acid derivative featuring a diethylsulfamoyl substituent and a hydroxyethylamino functional group. This compound is of interest in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of biologically active molecules. The sulfonamide moiety enhances its solubility and binding affinity, while the hydroxyethyl group provides additional reactivity for further functionalization. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s stability under standard conditions ensures reliable performance in synthetic workflows.

5-(diethylsulfamoyl)-2-(2-hydroxyethyl)aminobenzoic acid structure

852851-90-2 structure

Product Name:5-(diethylsulfamoyl)-2-(2-hydroxyethyl)aminobenzoic acid

CAS No:852851-90-2

MF:C₁₃H₂₀N₂O₅S

MW:316.373302459717

CID:844338

PubChem ID:4962232

Update Time:2025-06-07

5-(diethylsulfamoyl)-2-(2-hydroxyethyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-[(DIETHYLAMINO)SULFONYL]-2-[(2-HYDROXYETHYL)AMINO]BENZOIC ACID
- 5-(diethylsulfamoyl)-2-(2-hydroxyethyl)aminobenzoic acid
- Z71176979
- C13H20N2O5S
- 5-(N,N-Diethylsulfamoyl)-2-((2-hydroxyethyl)amino)benzoic acid
- 5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid
- CS-0233133
- J-516587
- SR-01000068487
- 852851-90-2
- AKOS027427166
- 5-(diethylsulfamoyl)-2-(2-hydroxyethylamino)benzoic Acid
- SR-01000068487-1
- 5-(N,N-Diethylsulfamoyl)-2-((2-hydroxyethyl)amino)benzoicacid
- EN300-13104
- DTXSID601173048
- G76087
- MDL： MFCD06655662
- Inchi： 1S/C13H20N2O5S/c1-3-15(4-2)21(19,20)10-5-6-12(14-7-8-16)11(9-10)13(17)18/h5-6,9,14,16H,3-4,7-8H2,1-2H3,(H,17,18)
- InChI Key： PDFYTPYMRMERDE-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C(=O)O)C=1)NCCO)(N(CC)CC)(=O)=O

Computed Properties

Exact Mass: 316.10929292g/mol
Monoisotopic Mass: 316.10929292g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 8
Complexity: 430
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 115Å²

5-(diethylsulfamoyl)-2-(2-hydroxyethyl)aminobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-13104-0.05g	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95%	0.05g	$64.0	2023-02-09
Enamine	EN300-13104-0.1g	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95%	0.1g	$66.0	2023-02-09
Enamine	EN300-13104-0.25g	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95%	0.25g	$92.0	2023-02-09
Enamine	EN300-13104-0.5g	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95%	0.5g	$175.0	2023-02-09
Enamine	EN300-13104-1.0g	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95%	1.0g	$256.0	2023-02-09
Enamine	EN300-13104-2.5g	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95%	2.5g	$503.0	2023-02-09
Enamine	EN300-13104-5.0g	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95%	5.0g	$743.0	2023-02-09
Enamine	EN300-13104-10.0g	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95%	10.0g	$1101.0	2023-02-09
Enamine	EN300-13104-50mg	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95.0%	50mg	$42.0	2023-09-30
Enamine	EN300-13104-100mg	5-(diethylsulfamoyl)-2-[(2-hydroxyethyl)amino]benzoic acid	852851-90-2	95.0%	100mg	$66.0	2023-09-30